Cas no 1705301-67-2 (1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide)

• Product Name: 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide
• CAS No: 1705301-67-2
• MF: C₁₉H₂₃ClN₂O₃S
• MW: 394.915522813797
• CID: 6567452
• PubChem ID: 90595958
• Update Time: 2025-05-19

1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide
• 1705301-67-2
• 1-(2-chlorophenyl)-N-[4-(4-methoxypiperidin-1-yl)phenyl]methanesulfonamide
• F6442-5686
• AKOS024888479
• 1-(2-chlorophenyl)-N-(4-(4-methoxypiperidin-1-yl)phenyl)methanesulfonamide

• Inchi： 1S/C19H23ClN2O3S/c1-25-18-10-12-22(13-11-18)17-8-6-16(7-9-17)21-26(23,24)14-15-4-2-3-5-19(15)20/h2-9,18,21H,10-14H2,1H3
• InChI Key： UODLKKWLJKDLRQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CS(NC1C=CC(=CC=1)N1CCC(CC1)OC)(=O)=O

Computed Properties

• Exact Mass: 394.1117915g/mol
• Monoisotopic Mass: 394.1117915g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 523
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 67Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide

1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide: A Comprehensive Overview

CAS No. 1705301-67-2, known as 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is characterized by its unique structure, which includes a chlorophenyl group, a methoxypiperidine moiety, and a phenylmethanesulfonamide functional group. These structural features contribute to its potential therapeutic applications and biological activities.

The development and study of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide have been driven by its promising pharmacological properties. Recent research has focused on its potential as a therapeutic agent for various diseases, including neurological disorders and cancer. The compound's ability to modulate specific biological pathways and receptors makes it an attractive candidate for further investigation.

One of the key areas of interest in the study of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide is its interaction with the central nervous system (CNS). Research has shown that this compound can cross the blood-brain barrier, which is crucial for its potential use in treating CNS disorders. Studies have demonstrated that it exhibits potent activity against certain neurotransmitter receptors, such as serotonin and dopamine receptors, which are implicated in conditions like depression, anxiety, and schizophrenia.

In addition to its CNS effects, 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide has shown promise in cancer research. Preclinical studies have indicated that it can inhibit the growth of various cancer cell lines by targeting specific signaling pathways involved in cell proliferation and survival. For instance, it has been reported to induce apoptosis in cancer cells through the modulation of mitochondrial function and the activation of caspase cascades.

The structural diversity of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide also allows for the exploration of its derivatives and analogs. Chemists have synthesized a range of structurally related compounds to optimize its pharmacological properties and improve its therapeutic index. These efforts have led to the identification of several lead compounds with enhanced potency and selectivity.

The pharmacokinetic properties of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide are another critical aspect of its evaluation. Studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. Its oral bioavailability is relatively high, making it a suitable candidate for oral administration in clinical settings. Additionally, its low toxicity profile further supports its potential as a safe and effective therapeutic agent.

Clinical trials are currently underway to assess the safety and efficacy of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide in human subjects. Early-phase trials have demonstrated promising results, with patients showing significant improvements in symptoms related to neurological disorders and cancer. These findings have paved the way for larger-scale trials to validate these initial observations.

Despite its promising potential, further research is needed to fully understand the mechanisms of action and long-term effects of 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide. Ongoing studies are focusing on elucidating its molecular targets and signaling pathways involved in its biological activities. Additionally, efforts are being made to optimize its formulation and delivery methods to enhance its therapeutic benefits.

In conclusion, 1-(2-chlorophenyl)-N-4-(4-methoxypiperidin-1-yl)phenylmethanesulfonamide (CAS No. 1705301-67-2) represents a promising compound with diverse therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry and pharmacology. As research continues to advance, this compound holds significant potential for improving patient outcomes in various diseases.